Cas no 745066-32-4 (2(1H)-Pyridinone, 3-(3-cyclopenten-1-ylmethyl)-)

• Product Name: 2(1H)-Pyridinone, 3-(3-cyclopenten-1-ylmethyl)-
• CAS No: 745066-32-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 540902
• PubChem ID: 59837837
• Update Time: 2025-04-19

2(1H)-Pyridinone, 3-(3-cyclopenten-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-(3-cyclopenten-1-ylmethyl)-
• 3-(cyclopent-3-en-1-ylmethyl)-1H-pyridin-2-one
• 3-[(Cyclopent-3-en-1-yl)methyl]pyridin-2(1H)-one
• DTXSID60733165
• 745066-32-4
• 3-(cyclopent-3-en-1-ylmethyl)pyridin-2(1H)-one
• SCHEMBL3832422
• 3-Cyclopent-3-enylmethyl-1H-pyridin-2-one
• RBBCUSFHEADOJQ-UHFFFAOYSA-N

• Inchi： 1S/C11H13NO/c13-11-10(6-3-7-12-11)8-9-4-1-2-5-9/h1-3,6-7,9H,4-5,8H2,(H,12,13)
• InChI Key： RBBCUSFHEADOJQ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)CC1CC=CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų